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For researchers, scientists, and drug development professionals vested in the precise
detection of Di(2-ethylhexyl) phthalate (DEHP) in environmental matrices, participation in
proficiency testing (PT) programs is a cornerstone of data integrity and laboratory accreditation.
This guide provides a comprehensive comparison of available PT schemes, delves into the
analytical methodologies employed, and explores the synergistic role of certified reference
materials in maintaining high standards of quality control.

DEHP, a widely used plasticizer, is a ubiquitous environmental contaminant. Its potential
endocrine-disrupting properties necessitate accurate and reliable monitoring in various
environmental compartments, including water, soil, and sediment. Environmental laboratories
tasked with this critical analysis rely on robust quality assurance and quality control (QA/QC)
measures to ensure the defensibility of their data. Proficiency testing stands out as a vital
external quality assessment tool, providing an objective evaluation of a laboratory's
performance against its peers.

Comparing Proficiency Testing Programs for DEHP

Several organizations offer proficiency testing programs that include DEHP in environmental
matrices. These programs typically involve the distribution of blind samples with known
concentrations of DEHP to participating laboratories. The laboratories analyze the samples
using their routine methods and report their results to the provider. The provider then compiles
the data, statistically analyzes the results, and issues a performance evaluation report. Key
providers of environmental PT schemes in the United States include Environmental Resource
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Associates (ERA), Phenova, and NSI Lab Solutions. While specific offerings may vary, these
providers typically offer PT samples for DEHP in water and soil matrices.

Table 1: Comparison of DEHP Proficiency Testing Scheme Providers

Feature

Environmental
Resource
Associates (ERA)

Phenova

NSI Lab Solutions

Matrices Offered

Water (Wastewater,
Drinking Water),

Soil/Hazardous Waste

Water (Water
Pollution, Water

Supply),
Soil/Hazardous Waste

Water (Non-Potable
Water, Water Supply),
Soil/Hazardous Waste

Frequency

Monthly and quarterly

studies available

Quarterly studies

available

Multiple studies per

year[1]

Accreditation

ISO/IEC 17043,
NELAC

ISO/IEC 17043, TNI

ISO/IEC 17043,
NELAC[2][3]

Comprehensive

reports with

Detailed reports with

Reports with statistical

Reporting ) performance )
performance scoring ) analysis of results
evaluation
(z-scores)
Offers technical . )
Provides guidance
] ] support and QC Offers PT Express for
Corrective Action and free QC ) } )
samples to address rapid corrective action
Support standards for ]
"Not Acceptable" ] ) demonstration[6]
corrective action[5]
results[4]

Note: Specific details of PT schemes, including analyte concentrations and acceptance limits,

are provided to participants during the study.

An interlaboratory comparison study involving five laboratories analyzing for DEHP in various

samples, including marine sediments and certified reference materials, demonstrated good

agreement for DEHP concentrations. For instance, three independent laboratories reported
DEHP concentrations of 1,550 + 148, 1,410 + 193, and 1,380 + 187 ng/g wet weight in fish
muscle certified reference material[7]. Such studies, while not formal PT schemes, highlight the
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feasibility of achieving comparable results across different laboratories when robust analytical
methods are employed.

Experimental Protocols for DEHP Analysis

The analysis of DEHP in environmental samples typically involves extraction followed by
chromatographic separation and detection. The U.S. Environmental Protection Agency (EPA)
SW-846 compendium of methods provides standardized procedures for these analyses.

Sample Extraction: EPA Method 3540C (Soxhlet
Extraction)

For solid matrices like soil and sediment, Soxhlet extraction is a commonly used technique for
the extraction of semi-volatile organic compounds, including DEHP[8][9].

Methodology:

A solid sample is mixed with anhydrous sodium sulfate to remove moisture.
e The mixture is placed in an extraction thimble within a Soxhlet extractor.
« An appropriate solvent (e.g., a hexane/acetone mixture) is heated in a round-bottom flask.

e The solvent vaporizes, rises to a condenser, and the cooled solvent drips into the thimble,
immersing the sample.

e Once the solvent reaches a certain level, it siphons back into the round-bottom flask,
carrying the extracted analytes.

e This process is repeated for a specified period (typically 16-24 hours) to ensure exhaustive
extraction.

e The resulting extract is then dried, concentrated, and prepared for analysis.

Analytical Determination: EPA Method 8270D (Gas
Chromatography/Mass Spectrometry)

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.epa.gov/sites/default/files/2015-12/documents/3540c.pdf
https://www.epa.gov/hw-sw846/sw-846-test-method-3540c-soxhlet-extraction
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3430189?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

Gas chromatography coupled with mass spectrometry (GC/MS) is the gold standard for the
analysis of semi-volatile organic compounds like DEHP in environmental extracts[10][11].

Methodology:

e Instrument Setup: A gas chromatograph is equipped with a capillary column suitable for
separating semi-volatile compounds. The GC is interfaced with a mass spectrometer.

o Calibration: The GC/MS system is calibrated using standard solutions containing known
concentrations of DEHP and other target analytes. A multi-point calibration curve is
generated to establish the relationship between instrument response and concentration.

o Sample Injection: A small volume of the sample extract is injected into the heated inlet of the
GC.

o Chromatographic Separation: The vaporized sample is carried by an inert gas through the
column. The column's stationary phase separates the different compounds in the mixture
based on their physical and chemical properties.

e Mass Spectrometric Detection: As the separated compounds elute from the column, they
enter the mass spectrometer. Here, they are ionized, and the resulting ions are separated
based on their mass-to-charge ratio, creating a uniqgue mass spectrum for each compound.

» Quantification: The abundance of specific ions characteristic of DEHP is measured, and the
concentration in the original sample is determined by comparing the response to the
calibration curve.

The Role of Certified Reference Materials as an
Alternative Quality Control Measure

While proficiency testing provides an external assessment of laboratory performance, the use
of Certified Reference Materials (CRMS) is a critical internal quality control measure[12][13][14].
CRMs are materials with a well-characterized and certified concentration of one or more
analytes, traceable to national or international standards.

Comparison of Proficiency Testing and Certified Reference Materials:
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Certified Reference

Aspect Proficiency Testing (PT) .
Materials (CRMs)
External assessment of a Internal validation of analytical
Purpose laboratory's performance methods and ongoing quality
against other labs. control.
) ) Samples with known, certified
"Blind" samples with unknown ) )
Sample Type ) concentrations and associated
concentrations to the analyst. o
uncertainties.
] o Can be used on a routine
Typically periodic (e.g., ) ] ]
Frequency . basis (e.g., with each analytical
quarterly, semi-annually).
batch).
) Immediate feedback on the
Performance evaluation .
Feedback ) accuracy and precision of a
relative to a peer group.
measurement.
Fulfills regulatory and Method validation, instrument
Application accreditation requirements for calibration verification, and

external quality assessment.

troubleshooting.

In practice, PT and CRMs are complementary tools. A laboratory that consistently performs well

in PT schemes and accurately analyzes CRMs demonstrates a high level of confidence in its

analytical capabilities. An interlaboratory study on semi-volatile organic chemicals highlighted

that while intra-laboratory precision can be good, inter-laboratory variability can be significant,

emphasizing the need for both internal and external quality control measures[15].

Visualizing the Quality Assurance Workflow

To ensure the delivery of high-quality, defensible data for DEHP analysis, environmental

laboratories should integrate both proficiency testing and the use of certified reference

materials into their quality assurance framework.
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Figure 1: Typical workflow of a proficiency testing program for DEHP analysis.
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Figure 2: The relationship between internal and external quality control measures for DEHP

analysis.

In conclusion, a robust proficiency testing program, complemented by the consistent use of

certified reference materials and adherence to validated analytical methods, is indispensable

for any environmental laboratory engaged in the analysis of DEHP. This multi-faceted approach

to quality assurance not only ensures regulatory compliance and laboratory accreditation but

also underpins the generation of reliable data that is crucial for protecting environmental and

human health.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3430189?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3430189?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

